Cas no 28495-11-6 (Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-)
28495-11-6 structure
Product Name:Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-
CAS No:28495-11-6
MF:C9H7Br2NO2
MW:320.965380907059
CID:239725
PubChem ID:29937322
Update Time:2025-04-19
Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-
- 2-(3,5-dibromo-2-hydroxy-4-methoxyphenyl)acetonitrile
- (3,5-Dibromo-2-hydroxy-4-methoxyphenyl)acetonitrile
- 3,5-Dibrom-2-hydroxy-4-methoxyphenylacetonitril
- 3,5-dibromo-2-hydroxy-4-methoxy-benzylnitrile
- Acetonitrile,(3,5-dibromo-2-hydroxy-4-methoxyphenyl)-(8CI)
- Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy
- 28495-11-6
- AKOS015967478
- Benzeneacetonitrile, 3,5-dibromo-2-hydroxy-4-methoxy-
- (3,5-DIBROMO-2-HYDROXY-4-METHOXY-PHENYL)-ACETONITRILE
- DTXSID80652304
-
- Inchi： 1S/C9H7Br2NO2/c1-14-9-6(10)4-5(2-3-12)8(13)7(9)11/h4,13H,2H2,1H3
- InChI Key： RYKWNSCSQSDNAM-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=CC(CC#N)=C1O)Br)OC
Computed Properties
- Exact Mass: 318.88400
- Monoisotopic Mass: 318.88435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.883
- Boiling Point: 396.5°C at 760 mmHg
- Flash Point: 193.6°C
- Refractive Index: 1.617
- PSA: 53.25000
- LogP: 2.99188
Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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